2-phenoxypropionic acid esters
2-Phenoxypropionic Acid Esters are a class of organic compounds characterized by their unique structure, which includes a phenolic group attached to a propionic acid ester. These compounds exhibit diverse applications due to their chemical versatility and functional groups.
Structurally, 2-phenoxypropionic acid esters consist of an aromatic ring (phenyl) bonded to the carbon atom of a propionic acid chain via an ester linkage. This configuration provides them with both hydrophobic and polar properties, making them useful in various industries such as pharmaceuticals, agrochemicals, and surfactants.
In the pharmaceutical field, these compounds can serve as intermediates or directly act as active ingredients due to their potential for modulation of biological processes. In agriculture, they may function as herbicides or fungicides by interacting with plant cell walls or inhibiting enzymes necessary for growth. Moreover, their use in surfactant formulations benefits from their ability to enhance solubility and emulsification properties.
Overall, 2-phenoxypropionic acid esters represent a valuable class of molecules with broad application potential across multiple sectors.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
Fluazifop-P-butyl | 79241-46-6 | C19H20F3NO4 |
![]() |
Quizalofop-p-tefuryl | 119738-06-6 | C22H21ClN2O5 |
![]() |
Propanoic acid, 2-(4-methoxyphenoxy)-, methyl ester | 69033-92-7 | C11H14O4 |
![]() |
Ethyl 2-(2,6-Dichlorophenoxy)propanoate | 344559-34-8 | |
![]() |
4-bromophenyl 2-(4-fluorophenoxy)propanoate | 618073-06-6 | C15H12BrFO3 |
![]() |
ethyl 2-phenoxypropanate | 42412-84-0 | C11H14O3 |
![]() |
ethyl 2-{4-(5-chloro-3-fluoropyridin-2-yl)oxyphenoxy}propanoate | 105511-94-2 | C16H15ClFNO4 |
![]() |
Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate | 1706435-73-5 | C11H12N4O3 |
![]() |
2,2'-1,4-Phenylenebis(oxy)bis-propanoic Acid Dimethyl Ester | 85977-51-1 | |
![]() |
Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]-propionate | 87964-39-4 | C13H12F6O3 |
Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Recommended suppliers
-
Shanghai Joy Biotech LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
SunaTech Inc.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Wuhan Comings Biotechnology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Zhengzhou Baoyu Pharmaceutical Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products








